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Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B082413

Ethyl 3-benzoylacrylate: A Technical Overview
For Immediate Release

This technical guide provides an in-depth overview of Ethyl 3-benzoylacrylate, a key
intermediate in organic synthesis with significant applications in the pharmaceutical and fine
chemical industries. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its chemical properties, synthesis, and
reactivity.

Core Compound Identification

CAS Number: 17450-56-5[1][2]

Molecular Structure:

Molecular Formula: C12H1203[1]

Linear Formula: CeHsCOCH=CHCO2C2Hs

IUPAC Name: ethyl (2E)-4-ox0-4-phenylbut-2-enoate[3]

SMILES: CCOC(=0)\C=C\C(=0O)clcccccl

InChl Key: ACXLBHHUHSJENU-CMDGGOBGSA-N
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Physicochemical Data

The following table summarizes the key physical and chemical properties of Ethyl 3-
benzoylacrylate.

Property Value Reference(s)
Molecular Weight 204.22 g/mol [1]
Appearance Clear yellow liquid [2][3]

Density 1.112 g/mL at 25 °C [1]

Boiling Point 184-185 °C at 25 mmHg [1][2]
Refractive Index 1.5415-1.5485 at 20 °C [3]

Assay >92.0% [3]

Synthesis and Reactivity

Ethyl 3-benzoylacrylate is a versatile intermediate in organic synthesis. Its a,-unsaturated
carbonyl structure makes it a prime candidate for Michael addition reactions, which is
fundamental in the construction of complex molecular frameworks.[1] It is commonly employed
in the synthesis of bioactive compounds such as flavonoids, pyrazoles, and isoxazole
derivatives.[1]

Experimental Protocol: Synthesis via Knoevenagel
Condensation

The standard method for preparing Ethyl 3-benzoylacrylate involves the Knoevenagel
condensation.[4] This reaction entails the condensation of an active methylene compound with
an aldehyde or ketone, followed by dehydration. While a specific detailed protocol for Ethyl 3-
benzoylacrylate is not readily available in the searched literature, a general procedure for a
related Knoevenagel condensation is outlined below. This can be adapted by skilled chemists
for the synthesis of the target compound.

General Procedure for Knoevenagel Condensation:
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» Reaction Setup: To a round-bottom flask, add the active methylene compound (e.g., ethyl
acetoacetate), the aromatic aldehyde (e.g., benzaldehyde), and a suitable solvent (e.qg.,
ethanol or a polar solvent).[4]

o Catalyst Addition: Introduce a catalytic amount of a weak base, such as piperidine or sodium
hydroxide.[4]

o Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated
to reflux to ensure completion. The progress of the reaction should be monitored using an
appropriate technique like Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled, and the product is extracted using
a suitable organic solvent (e.g., diethyl ether).

 Purification: The extracted product is then purified, typically by recrystallization or column
chromatography, to yield the final a,3-unsaturated product.

A patent for the preparation of Ethyl 3-benzoylacrylate from an enalapril intermediate
synthesis mother liquor provides some specific conditions that can be informative. The process
involves removing ethanol and water under reflux, adding an organic solvent (such as ethyl
acetate, dichloromethane, or toluene) and a catalyst (e.g., aniline trifluoromethanesulfonate).
The reaction is then heated to between 80-110 °C for 2-6 hours. After the reaction, the mixture
is washed with water, and the organic layer is concentrated to obtain the product.[5]

Applications in Drug Development

Ethyl 3-benzoylacrylate serves as a crucial building block in the synthesis of various
pharmaceutical compounds. It is identified as an impurity of Enalapril, an angiotensin-
converting enzyme (ACE) inhibitor used to treat hypertension.[2][6] Its reactivity allows for its
use in creating heterocyclic compounds with potential biological activity.[1]

Visualized Workflow: Knoevenagel Condensation

The following diagram illustrates the general workflow for the synthesis of an a,p3-unsaturated
product via the Knoevenagel condensation.
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Caption: General workflow for Knoevenagel condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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